Cas no 23887-12-9 (D-pinitol)

D-pinitol structure
D-pinitol structure
Product Name:D-pinitol
CAS No:23887-12-9
MF:C7H14O6
MW:194.182463169098
CID:2042071
Update Time:2025-04-21

D-pinitol Chemical and Physical Properties

Names and Identifiers

    • D-pinitol
    • Lucidol
    • Sequoyit
    • Sequoyitol (5-O-Methyl-myo-inosit)
    • Inchi: 1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3
    • InChI Key: DSCFFEYYQKSRSV-UHFFFAOYSA-N
    • SMILES: COC1C(O)C(O)C(O)C(O)C1O

Computed Properties

  • Exact Mass: 194.079
  • Monoisotopic Mass: 194.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2

Experimental Properties

  • Density: 1.56
  • Boiling Point: 317.2°Cat760mmHg
  • Flash Point: 145.6°C
  • Refractive Index: 1.588
  • PSA: 110.38000
  • LogP: -3.18050
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